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Compound of Interest

Compound Name: 2-Iodophenol

CAS No.: 30587-23-6

Cat. No.: B7767536

Get Quote

2-Iodophenol (ortho-iodophenol) is an aromatic organic compound with the chemical formula

IC₆H₄OH.[1] It presents as a light cream to yellow crystalline solid that melts near room

temperature.[1][2] As a substituted phenol, the introduction of an iodine atom onto the benzene

ring significantly influences its chemical reactivity and physical properties compared to phenol

itself.[2] This compound is a valuable precursor and building block in various synthetic

applications, including the synthesis of pharmaceuticals, agrochemicals, and complex

heterocyclic structures like 2-phenylbenzofuran.[2][3][4] Its utility in organic synthesis,

particularly in coupling reactions where the iodine is substituted, makes a thorough

understanding of its solubility paramount for reaction design, purification, and formulation.[1][3]

This guide provides a detailed examination of the solubility of 2-iodophenol in various organic

solvents, grounded in the principles of intermolecular forces. It offers both a theoretical

framework and practical, field-proven methodologies for solubility determination, tailored for

researchers, chemists, and formulation scientists.
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A molecule's solubility is intrinsically linked to its physical and chemical properties. The key

properties of 2-iodophenol are summarized below.

Property Value Source

Molecular Formula C₆H₅IO [3][5]

Molecular Weight 220.01 g/mol [3][6]

Appearance
Light cream to yellow

crystalline solid/powder
[2][3]

Melting Point 37-43 °C [3][7]

Boiling Point 186-187 °C (at 160 mmHg) [3][7]

Density ~1.947 g/mL at 25 °C [3][4]

pKa 8.51 (at 25 °C) [1][4]

The presence of a hydroxyl (-OH) group and a large, polarizable iodine atom on the benzene

ring makes 2-iodophenol a polar molecule capable of engaging in a variety of intermolecular

interactions, which are the primary determinants of its solubility.

The Theoretical Basis of Solubility: Intermolecular
Forces
The principle of "like dissolves like" is the cornerstone of predicting solubility.[8][9] This means

substances with similar polarities and intermolecular forces tend to be soluble in one another.

For 2-iodophenol, three primary forces are at play:

Hydrogen Bonding: The hydroxyl group is the most significant feature, acting as both a

hydrogen bond donor (via the hydrogen atom) and a hydrogen bond acceptor (via the lone

pairs on the oxygen atom). This allows for strong interactions with polar protic solvents like

alcohols.[2][9]

Dipole-Dipole Interactions: The electronegativity difference between oxygen, iodine, and

carbon atoms creates a permanent molecular dipole. This allows 2-iodophenol to interact

favorably with other polar molecules (both protic and aprotic).[9]
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London Dispersion Forces: These temporary, induced dipoles exist in all molecules. The

large electron cloud of the iodine atom and the π-system of the benzene ring make 2-
iodophenol highly polarizable, leading to significant dispersion forces. These forces are

crucial for its interaction with non-polar and weakly polar solvents.[9]

The interplay of these forces dictates the solubility profile of 2-iodophenol across different

solvent classes.

Caption: Intermolecular interactions governing 2-iodophenol solubility.

Qualitative Solubility Profile
Based on its molecular structure, 2-iodophenol exhibits a predictable pattern of solubility.

High Solubility: It is easily soluble in polar organic solvents such as ethanol and diethyl ether.

[3][10][11] This is due to the strong hydrogen bonding and dipole-dipole interactions between

the phenolic hydroxyl group and the solvent molecules.

Moderate to Slight Solubility: In solvents of intermediate polarity, such as chloroform and

ethyl acetate, it is described as slightly soluble.[4] While these solvents can engage in

dipole-dipole interactions, they lack the strong hydrogen-bonding capability of alcohols.

Low Solubility/Insolubility: 2-iodophenol is less soluble in non-polar solvents like hexane or

benzene.[2] In these cases, the energy required to break the solute-solute and solvent-

solvent interactions is not sufficiently compensated by the weak London dispersion forces

formed between the solute and solvent.

Aqueous Solubility: It is slightly soluble in water.[3][4][10] The polar hydroxyl group allows for

some interaction with water, but the large, non-polar iodinated benzene ring is hydrophobic,

limiting overall solubility.[12] However, its solubility in aqueous solutions is highly pH-

dependent. In basic solutions (pH > pKa of 8.51), it deprotonates to form the 2-

iodophenoxide ion, which is significantly more soluble due to ion-dipole interactions.[2][4]

Experimental Protocol: Equilibrium Solubility
Determination
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To obtain precise, quantitative solubility data, the equilibrium shake-flask method is a robust

and widely accepted standard.[13][14] This protocol is a self-validating system, ensuring that

true thermodynamic equilibrium is achieved.

Objective: To determine the saturation concentration of 2-iodophenol in a selected organic

solvent at a controlled temperature (e.g., 25 °C).

Materials:

High-purity 2-iodophenol (≥98%)

Analytical grade organic solvent

Temperature-controlled orbital shaker or water bath

Scintillation vials or sealed flasks

Analytical balance (±0.1 mg)

Calibrated pipettes and volumetric flasks

Syringe filters (e.g., 0.22 µm PTFE for organic solvents)

UV-Vis Spectrophotometer or HPLC system with a validated analytical method

Methodology:

Preparation of Standard Curve (Self-Validation Step 1):

Prepare a series of standard solutions of 2-iodophenol of known concentrations in the

chosen solvent.

Measure the absorbance (UV-Vis) or peak area (HPLC) for each standard.

Plot a calibration curve of absorbance/peak area versus concentration. The linearity of this

curve (R² > 0.999) validates the analytical method's accuracy within the tested range.

Sample Preparation:
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Add an excess amount of solid 2-iodophenol to a vial. The key is to ensure a solid phase

remains after equilibrium is reached, confirming saturation. A general starting point is to

add ~50-100 mg of solute to 5 mL of solvent.

Seal the vials tightly to prevent solvent evaporation.

Equilibration (Core of the Experiment):

Place the vials in the temperature-controlled shaker set to the desired temperature (e.g.,

25.0 ± 0.5 °C).

Agitate the samples at a constant speed. The agitation ensures maximum contact

between the solute and solvent, accelerating the path to equilibrium.

Causality Check: Equilibrium is a state where the rate of dissolution equals the rate of

precipitation. To ensure this state is reached, a time-point study is critical. Samples should

be taken at various intervals (e.g., 12, 24, 48, and 72 hours).

Sampling and Analysis:

After the designated time, stop agitation and allow the vials to stand undisturbed in the

temperature bath for at least 2-4 hours for the excess solid to settle.

Carefully withdraw an aliquot of the clear supernatant using a pipette.

Immediately filter the aliquot through a syringe filter into a clean vial. This step is crucial to

remove any undissolved microcrystals that would falsely elevate the measured

concentration.

Quantitatively dilute the filtered sample with the solvent to bring its concentration into the

linear range of the previously established calibration curve.

Analyze the diluted sample using the validated UV-Vis or HPLC method.

Data Interpretation and Validation (Self-Validation Step 2):

Calculate the concentration of 2-iodophenol in the original saturated solution using the

dilution factor.
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Plot the measured solubility versus time. The system is considered at equilibrium when the

concentration values from consecutive time points (e.g., 48 and 72 hours) are statistically

identical, forming a plateau. This validates that the measured value is the true equilibrium

solubility.
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Equilibrium Check:
Is Concentration Stable

Over Time?
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Filtered Sample
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Click to download full resolution via product page

Caption: Workflow for Equilibrium Solubility Determination.
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Conclusion
2-Iodophenol is a polar molecule whose solubility is primarily dictated by its ability to

participate in hydrogen bonding and dipole-dipole interactions. It is highly soluble in polar protic

and aprotic organic solvents, slightly soluble in water and less polar solvents, and poorly

soluble in non-polar hydrocarbons. The weak acidity of its phenolic proton makes its aqueous

solubility highly dependent on pH. For drug development and chemical synthesis, where

precise concentrations are required, a quantitative understanding obtained through rigorous

experimental methods like the shake-flask protocol is indispensable. This guide provides the

foundational knowledge and practical framework for researchers to confidently handle and

utilize 2-iodophenol in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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